Chromium--zirconium (2/1)

Specification

• CAS No.: 12053-41-7
• Molecular Formula: Cr2Zr
• Molecular Weight: 195.22 g/mol
• IUPAC Name: chromium;zirconium
• Standard InChI: InChI=1S/2Cr.Zr
• Standard InChI Key: XLLSGTIDHUWQLF-UHFFFAOYSA-N
• Canonical SMILES: [Cr].[Cr].[Zr]

Introduction

Structural and Chemical Characteristics of Cr2_22Zr

Composition and Crystallography

Cr$_2$Zr is a binary intermetallic compound with a stoichiometric ratio of 2:1 chromium to zirconium. Its molecular formula is Cr$_2$Zr, and it has a molecular weight of 195.21 g/mol. The compound crystallizes in a C15 cubic Laves phase structure (space group $Fd\overline{3}m$), characterized by a MgCu$_2$-type lattice. The lattice parameter for Cr$_2$Zr is 0.721 nm, distinct from the closely related Cr$_2$Nb (0.7659 nm).

Table 1: Crystallographic Data for Cr$_2$Zr

Property	Value
Crystal structure	Cubic (C15 Laves phase)
Space group	$Fd\overline{3}m$
Lattice parameter	0.721 nm
Density (theoretical)	6.89 g/cm$^3$

Physicochemical Properties

Table 2: Mechanical Properties of Cr$_2$Zr vs. Zirconium

Property	Cr$_2$Zr	Zirconium (Pure)
Vickers hardness (MPa)	1,800–2,200	638–1,880
Young’s modulus (GPa)	220	88
Fracture toughness	Low (brittle)	Moderate

Thermal and Electrical Behavior

Cr$_2$Zr demonstrates high thermal stability, with a melting point exceeding 1,700°C. Its thermal conductivity (22.7 W/m·K) is lower than pure Zr, while electrical resistivity (421 nΩ·m) is comparable to transition-metal alloys. Under irradiation, Cr$_2$Zr undergoes amorphization at temperatures below 180 K, with critical doses ranging from 0.5–1.5 dpa depending on stoichiometry.

Applications in Nuclear Engineering

Accident-Tolerant Fuel (ATF) Claddings

Cr$_2$Zr forms at the interface of Cr-coated Zr alloys used in nuclear reactors. During high-temperature oxidation (e.g., >1,200°C), interdiffusion between Cr and Zr substrates generates a protective Cr$_2$Zr layer, delaying ZrO$_2$ formation and reducing hydrogen release. Post-irradiation examinations reveal that Cr$_2$Zr layers maintain structural integrity up to 10$^{21}$ neutrons/cm$^2$, outperforming uncoated Zircaloy.

Irradiation-Induced Phase Transformations

In situ electron microscopy studies show that Cr$_2$Zr amorphizes under ion irradiation, with critical temperatures (T$_c$) between 180–260 K. Stacking faults in the C15 structure lower T$_c$ by 10 K, enhancing amorphization resistance. These findings inform models for predicting cladding lifespan under accident conditions.

Challenges and Research Frontiers

Interfacial Degradation in Composites

In Cu-Cr-Zr systems, Cr$_2$Zr’s absence underscores the dominance of Cu$_5$Zr and elemental Cr. This complicates efforts to replicate the success of Cr$_2$Nb-reinforced Cu alloys (e.g., GRCop-84). Future work must optimize processing routes to stabilize Cr$_2$Zr in ternary systems.

Nanostructured Composites

Recent advances in high-frequency induction sintering enable rapid densification of Cr$_2$Zr–ZrO$_2$ composites (99.6% density in <1 minute). These materials exhibit synergistic hardness (2,400 HV) and fracture toughness, promising for cutting tools and aerospace components.